1-(1,3-benzodioxol-5-ylmethyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine

• IUPAC Name: 1-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-2-[(4-methylphenyl)methylsulfanyl]ethanone
• InChI: InChI=1S/C22H26N2O3S/c1-17-2-4-18(5-3-17)14-28-15-22(25)24-10-8-23(9-11-24)13-19-6-7-20-21(12-19)27-16-26-20/h2-7,12H,8-11,13-16H2,1H3
• InChI Key: BETUZLLWTBUNAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSCC(=O)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C22H26N2O3S
• Molecular Weight: 398.5 g/mol

Description

1-(1,3-benzodioxol-5-ylmethyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine, also known as BDBMT, is a novel compound that has gained significant attention in the field of scientific research. BDBMT is a piperazine derivative and has been found to exhibit potent biological activity, making it a promising candidate for drug development.

Mechanism of Action

1-(1,3-benzodioxol-5-ylmethyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine exerts its biological effects through multiple mechanisms. It has been found to inhibit the activity of certain enzymes involved in inflammation and tumor growth. 1-(1,3-benzodioxol-5-ylmethyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine also activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a key role in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
1-(1,3-benzodioxol-5-ylmethyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine has been shown to have a variety of biochemical and physiological effects. It has been found to reduce the levels of inflammatory cytokines in the body, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). 1-(1,3-benzodioxol-5-ylmethyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine also inhibits the proliferation of cancer cells and induces apoptosis, or programmed cell death.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-(1,3-benzodioxol-5-ylmethyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine is its potent biological activity, which makes it a promising candidate for drug development. However, one of the limitations of 1-(1,3-benzodioxol-5-ylmethyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 1-(1,3-benzodioxol-5-ylmethyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine. One area of interest is the potential use of 1-(1,3-benzodioxol-5-ylmethyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine in the treatment of neurodegenerative diseases. Another area of research is the development of more efficient synthesis methods for 1-(1,3-benzodioxol-5-ylmethyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine. Additionally, further studies are needed to fully understand the mechanisms of action of 1-(1,3-benzodioxol-5-ylmethyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine and its potential therapeutic applications.
In conclusion, 1-(1,3-benzodioxol-5-ylmethyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine is a novel compound with potent biological activity that has gained significant attention in the field of scientific research. Its anti-inflammatory, anti-tumor, and anti-oxidant properties make it a promising candidate for drug development, and its potential therapeutic applications are numerous. Further research is needed to fully understand the mechanisms of action of 1-(1,3-benzodioxol-5-ylmethyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine and its potential limitations.

Scientific Research Applications

1-(1,3-benzodioxol-5-ylmethyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-oxidant properties. 1-(1,3-benzodioxol-5-ylmethyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.